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Compound of Interest

Compound Name: 1,8-Octane diisothiocyanate

CAS No.: 56312-14-2

Cat. No.: B1295468

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 1,8-Octane diisothiocyanate. The protocols outlined

below are designed to ensure personnel safety, regulatory compliance, and environmental

protection. Adherence to these procedures is critical due to the chemical's reactive and

hazardous nature.

Core Hazard Profile & Safety Imperatives
1,8-Octane diisothiocyanate is a bifunctional molecule whose utility in cross-linking and

synthesis is matched by its hazardous properties. The isothiocyanate functional groups (-

N=C=S) are highly electrophilic and will readily react with nucleophiles, including water,

amines, and thiols found in biological systems. This reactivity is the primary source of its

toxicity.

According to its Safety Data Sheet (SDS), 1,8-Octane diisothiocyanate is classified as

hazardous, with key warnings including potential harm from inhalation, skin contact, and

ingestion, as well as causing serious eye irritation.[1] Therefore, all handling and disposal

operations must be guided by three core principles:
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Minimize Exposure: Employ engineering controls and Personal Protective Equipment (PPE)

to prevent any contact.

Prevent Uncontrolled Reactions: Keep the chemical and its waste isolated from incompatible

materials.

Ensure Compliant Containment: All waste must be securely contained, correctly labeled, and

managed according to institutional and federal regulations.

Personal Protective Equipment (PPE): The First Line
of Defense
Before handling 1,8-Octane diisothiocyanate in any capacity, from experimental use to waste

disposal, the following PPE is mandatory. The selection is based on preventing skin/eye

contact and inhalation of vapors.[1][2]
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PPE Category Specification & Rationale Supporting Sources

Eye & Face Protection

Chemical safety goggles are

required at a minimum. In

situations with a splash

potential, a full face shield

must be worn over the goggles

to protect the entire face.[3][4]

[2][3][4][5]

Hand Protection

Chemical-resistant gloves are

essential. Materials such as

butyl rubber, neoprene, or

laminated films (e.g.,

PE/EVAL) provide excellent

permeation protection against

diisocyanates.[3][4] Nitrile

gloves may offer sufficient

protection for incidental

contact but should be changed

immediately upon

contamination.

[3][4][6]

Body Protection

A standard laboratory coat is

required for all handling. For

procedures involving larger

quantities or significant splash

risk, a chemically resistant

apron or coveralls should be

worn.[2][7]

[2][5][7]

Respiratory Protection

All work with 1,8-Octane

diisothiocyanate must be

conducted in a certified

chemical fume hood to control

vapor inhalation.[5][6]

[3][4][6]
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Primary Disposal Protocol: Licensed Hazardous
Waste Management
The only recommended and compliant method for the disposal of 1,8-Octane
diisothiocyanate is through your institution's Environmental Health and Safety (EHS) office or

a licensed hazardous waste contractor.[6][8] Do not attempt to dispose of this chemical down

the drain or in regular trash.

Step-by-Step Waste Accumulation Procedure
Designate a Waste Container: Use the original manufacturer's container if possible.[6] If not,

use a chemically compatible container with a secure, sealing lid. Ensure the container

material is not susceptible to degradation by the chemical.

Segregate the Waste Stream: It is critical to keep 1,8-Octane diisothiocyanate waste

separate from all other chemical waste, particularly aqueous solutions, acids, bases, and

alcohols, to prevent dangerous exothermic reactions.[6][8]

Label the Container Correctly: The container must be clearly labeled with the words

"Hazardous Waste" and the full chemical name: "1,8-Octane diisothiocyanate".[6][9]

Include the date accumulation started.

Store Safely: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area. The storage location should be cool, dry, and away

from incompatible materials.[5]

Arrange for Professional Disposal: Contact your institution's EHS department to schedule a

pickup. Provide them with the full details of the waste for proper characterization and

disposal.

Emergency Procedures: Spills and Exposure
Accidents require immediate and correct action to mitigate harm.

Small-Scale Laboratory Spill Response
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This procedure is for minor spills (<100 mL) within a chemical fume hood. For larger spills,

evacuate the area and contact emergency personnel.

Alert Personnel: Notify others in the immediate area.

Ensure PPE: Don full PPE as described in Section 2 before addressing the spill.[5][7]

Contain the Spill: Cover the spill with an inert absorbent material such as vermiculite, sand,

or clay-based kitty litter.[5][10]

Neutralize (with caution): Slowly and carefully add a decontamination solution to the

absorbed material. A common formulation consists of 5% sodium carbonate (or another

weak base), 0.5% surfactant (liquid soap), and 94.5% water. The reaction may generate

carbon dioxide gas.[7][11]

Allow Reaction Time: Let the mixture stand for at least 30-60 minutes in the fume hood to

ensure the reaction is complete.[7]

Collect Waste: Carefully scoop the mixture into a designated, open-top hazardous waste

container (e.g., a labeled bucket). Do not seal the container immediately, as CO2 evolution

could cause pressurization.[7][11]

Decontaminate Surfaces: Wipe the spill area with the decontamination solution, followed by

a standard laboratory cleaner.

Dispose of Materials: All contaminated absorbents, wipes, and PPE must be placed in the

hazardous waste container for professional disposal.

Personal Exposure First Aid
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek
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immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][12]

Disposal and Spill Response Workflow
The following diagram outlines the decision-making process for managing 1,8-Octane
diisothiocyanate from use to disposal.
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Disposal Workflow for 1,8-Octane Diisothiocyanate

Handling 1,8-Octane Diisothiocyanate

Is the material waste?

End of Experiment

Accidental Spill Occurs

Accident

1. Segregate Waste
(Keep separate from other chemicals)

Yes

1. Don Full PPE

2. Label Container
('Hazardous Waste: 1,8-Octane Diisothiocyanate')

3. Store Securely
(Designated, ventilated area)

4. Contact EHS for Pickup

2. Contain & Absorb
(Use inert material)

3. Apply Decontamination Solution
(Allow 30-60 min reaction time)

4. Collect Residue into
Open-Top Waste Container

Manage as Hazardous Waste

Click to download full resolution via product page

Caption: Decision workflow for routine disposal and emergency spills.

Regulatory Compliance and Waste Characterization
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Under the Resource Conservation and Recovery Act (RCRA), the generator of the chemical

waste is legally responsible for determining if it is hazardous.[5][9] 1,8-Octane
diisothiocyanate is not typically a "listed" hazardous waste. Therefore, its classification

depends on its characteristics.[13]

Reactivity: Due to its violent reaction with water and potential to generate toxic gases, it may

be classified as a reactive waste (D003).[13]

Toxicity: While a formal Toxicity Characteristic Leaching Procedure (TCLP) test is needed for

confirmation, its known health effects warrant careful management as a toxic substance.

Crucially, you must consult with your institution's EHS department. They will provide the final,

authoritative guidance on waste codes and disposal procedures that comply with federal, state,

and local regulations.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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